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Compound of Interest

Compound Name: 12-Methyltridecanal

Cat. No.: B128148 Get Quote

Technical Guide: Physical Properties of 12-
Methyltridecanal
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical properties of

12-Methyltridecanal (CAS No. 75853-49-5), a fatty aldehyde used in the flavor and fragrance

industry. The document details key quantitative data, outlines relevant experimental

methodologies for determining these properties, and presents a logical workflow for a standard

analytical procedure.

Quantitative Physical Properties
The physical characteristics of 12-Methyltridecanal are summarized in the table below. This

compound typically appears as a colorless to pale yellow clear liquid.[1][2][3] It is noted for

being insoluble in water but soluble in organic solvents like alcohol and heptane.[4]
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Property Value Conditions

Boiling Point 141.00 - 143.00 °C @ 4.00 mm Hg[1][2][3]

275.00 - 276.00 °C
@ 760.00 mm Hg (estimated)

[2][3]

Melting Point Data Not Available -

Flash Point 232.00 °F (111.11 °C)
Tagliabue Closed Cup (TCC)

[1][2][3]

Specific Gravity 0.93000 - 0.94100 @ 25.00 °C[2][3]

Refractive Index 1.44500 - 1.45500 @ 20.00 °C[2][3]

Vapor Pressure 0.005000 mmHg @ 25.00 °C (estimated)[2][3]

logP (o/w) 6.036 - 6.04 (estimated)[1][2][3]

Molecular Formula C₁₄H₂₈O -[5]

Molecular Weight 212.37 g/mol -[2][5]

Experimental Protocols
While specific experimental reports detailing the determination of the above properties for 12-
Methyltridecanal are not publicly available, standardized methods are routinely employed for

such characterizations.

Boiling Point Determination
The boiling point of a liquid organic compound like 12-Methyltridecanal can be determined

through several established methods, including distillation and capillary techniques.

a) Distillation Method (ASTM D86 Standard)

A widely recognized and standardized procedure for determining the boiling range of petroleum

products and other volatile organic liquids is the ASTM D86 method.[1][2][3] This test involves a

batch distillation of a precise volume of the sample under atmospheric pressure.[1][4]
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Apparatus: The setup consists of a distillation flask, a condenser, a cooling bath, a receiving

graduate cylinder, and a calibrated temperature measuring device.

Procedure:

A 100 mL sample is measured into the distillation flask.

The flask is heated, and the vapor is directed through the condenser.

Systematic observations of the temperature are recorded as the condensate is collected in

the receiving cylinder.[2][4]

The temperature at which the first drop of condensate falls from the condenser is recorded

as the initial boiling point.

Data points (temperature vs. volume of condensate) are recorded throughout the

distillation to generate a distillation curve.[3]

The final boiling point is the maximum temperature observed during the test.

Observed vapor temperatures can be corrected for barometric pressure to standardize the

results.[2][4]

b) Thiele Tube Method

For smaller sample volumes, the Thiele tube method is a common and effective technique.[6]

[7]

Apparatus: A Thiele tube, heating oil (e.g., mineral oil), a thermometer, a small test tube, and

an inverted capillary tube.

Procedure:

A small amount of the liquid sample (less than 1 mL) is placed in the small test tube.[7]

A capillary tube, sealed at one end, is inverted and placed into the liquid.
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The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.[6]

The assembly is placed in a Thiele tube containing heating oil.

The side arm of the Thiele tube is gently heated, which creates convection currents for

uniform temperature distribution.[6]

Heating continues until a rapid and continuous stream of bubbles emerges from the

inverted capillary tube.[8][9]

The heat is then removed. The boiling point is the temperature at which the bubbling stops

and the liquid just begins to be drawn into the capillary tube.[7][8][9]

Melting Point Determination
Although 12-Methyltridecanal is a liquid at room temperature, determining the melting point

(or freezing point) is a fundamental technique for assessing the purity of compounds that are

solid at ambient temperatures. The capillary method is standard practice.

Apparatus: A melting point apparatus (e.g., Mel-Temp or Thiele tube), and a sealed glass

capillary tube.[6]

Procedure:

A small amount of the finely powdered solid compound is packed into the capillary tube.[5]

[6]

The capillary is placed in the heating block of the apparatus next to a thermometer.

The sample is heated slowly, typically at a rate of 1-2°C per minute near the expected

melting point.[6]

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample becomes a clear liquid.[6]

A sharp, narrow melting range (e.g., 0.5-1.0°C) is indicative of a pure compound.
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Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the boiling point of a

liquid sample using a standard distillation apparatus, as described in protocols like ASTM D86.
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Caption: Workflow for Boiling Point Determination via Distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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